Cas no 704885-44-9 (4-Formyl-2-methoxyphenyl β-D-Glucopyranosiduronic Acid Triacetate Methyl Ester)

• Product Name: 4-Formyl-2-methoxyphenyl β-D-Glucopyranosiduronic Acid Triacetate Methyl Ester
• CAS No: 704885-44-9
• MF: C₂₁H₂₄O₁₂
• MW: 468.408067703247
• CID: 1059932
• Update Time: 2025-05-19

4-Formyl-2-methoxyphenyl β-D-Glucopyranosiduronic Acid Triacetate Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-2-methoxyphenyl β-D-Glucopyranosiduronic Acid Triacetate Methyl Ester
• methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-(4-formyl-2-methoxyphenoxy)oxane-2-carboxylate
• 4-Formyl-2-methoxyphenyl
• A-D-Glucopyranosiduronic Acid Triacetate Methyl Ester

• Inchi： 1S/C21H24O12/c1-10(23)29-16-17(30-11(2)24)19(31-12(3)25)21(33-18(16)20(26)28-5)32-14-7-6-13(9-22)8-15(14)27-4/h6-9,16-19,21H,1-5H3/t16-,17-,18-,19+,21+/m0/s1
• InChI Key： QTHPZBHVIGLWPP-VDRZXAFZSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)OC)OC(C)=O)OC(C)=O)OC(C)=O)OC1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 468.12700

Experimental Properties

• PSA: 149.96000
• LogP: 0.57950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 4-Formyl-2-methoxyphenyl β-D-Glucopyranosiduronic Acid Triacetate Methyl Ester

4-Formyl-2-methoxyphenyl β-D-Glucopyranosiduronic Acid Triacetate Methyl Ester (CAS No. 704885-44-9): A Comprehensive Overview

4-Formyl-2-methoxyphenyl β-D-Glucopyranosiduronic Acid Triacetate Methyl Ester, identified by its CAS number 704885-44-9, is a sophisticated carbohydrate derivative that has garnered significant attention in the field of pharmaceutical chemistry and glycobiology. This compound represents a unique fusion of aromatic and glycosidic functionalities, making it a promising candidate for various biological applications. The presence of both a formyl group and a methoxy group on the phenyl ring, coupled with the β-D-glucopyranosiduronic acid core, endows this molecule with distinct chemical and biological properties that are highly relevant to contemporary research.

The structure of 4-formyl-2-methoxyphenyl β-D-glucopyranosiduronic acid triacetate methyl ester is characterized by its intricate glycosidic linkage and the protective acetate groups, which enhance its stability and reactivity under various conditions. This molecular architecture makes it an ideal substrate for enzymatic modifications and synthetic transformations, facilitating its use in the development of novel glycosides and carbohydrate-based therapeutics. The compound's ability to participate in glycosylation reactions underscores its potential in modulating biological pathways associated with carbohydrate recognition and interaction.

In recent years, there has been a surge in research focused on carbohydrate-based drugs due to their unique biological activities and low immunogenicity. The compound 4-formyl-2-methoxyphenyl β-D-glucopyranosiduronic acid triacetate methyl ester has been explored as a key intermediate in the synthesis of glycosaminoglycans (GAGs) and other carbohydrate derivatives that play crucial roles in cell signaling, inflammation, and infection processes. Its application in these areas is particularly promising, given the growing understanding of the importance of carbohydrates in maintaining physiological homeostasis.

The formyl group on the phenyl ring of this compound is particularly noteworthy, as it serves as a reactive site for further functionalization. This reactivity has been leveraged in synthetic strategies to introduce additional modifications, such as amine or thiol groups, which can enhance binding affinity or bioavailability. Moreover, the methoxy group provides electronic stability and influences the overall solubility profile of the molecule, making it suitable for various formulation strategies.

Recent studies have highlighted the potential of 4-formyl-2-methoxyphenyl β-D-glucopyranosiduronic acid triacetate methyl ester in modulating immune responses. Carbohydrate derivatives have been shown to interact with immune cells through specific recognition mechanisms, leading to either suppression or enhancement of inflammatory pathways. The compound's ability to engage with these receptors makes it a valuable tool in immunomodulatory research. Additionally, its structural features allow for fine-tuning of biological activity through structural analogs, providing a diverse toolkit for drug discovery.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including protecting group strategies and catalytic glycosylation techniques, have been employed to achieve optimal results. These synthetic approaches not only highlight the compound's complexity but also showcase the advancements in carbohydrate chemistry that enable such intricate constructions.

The role of 4-formyl-2-methoxyphenyl β-D-glucopyranosiduronic acid triacetate methyl ester extends beyond its use as a synthetic intermediate. It has been investigated for its potential applications in drug delivery systems due to its ability to form stable complexes with other molecules. These complexes can enhance drug solubility, improve bioavailability, and target specific tissues or cells. The acetate groups on the molecule contribute to this functionality by providing additional sites for interaction with other biomolecules.

In conclusion, 4-formyl-2-methoxyphenyl β-D-glucopyranosiduronic acid triacetate methyl ester (CAS No. 704885-44-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable tool for synthesizing complex carbohydrate derivatives and exploring new therapeutic strategies. As research continues to uncover the diverse biological roles of carbohydrates, compounds like this are poised to play a pivotal role in advancing our understanding and treatment of various diseases.